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Introduction
OL-135 is a potent and selective inhibitor of the enzyme Fatty Acid Amide Hydrolase (FAAH).

FAAH is the primary enzyme responsible for the degradation of the endocannabinoid

anandamide (AEA). By inhibiting FAAH, OL-135 effectively increases the endogenous levels of

AEA, thereby enhancing endocannabinoid signaling. This application note provides detailed

protocols and data on the use of OL-135 in fear conditioning paradigms, a widely used

preclinical model for studying the neurobiology of fear, anxiety, and trauma-related disorders.

Recent studies have demonstrated that OL-135 specifically disrupts the acquisition of

contextual fear memory, without affecting auditory fear conditioning or shock reactivity.[1] This

suggests a targeted role for endocannabinoid signaling in the neural circuits underlying

context-dependent fear, making OL-135 a valuable tool for investigating the mechanisms of

fear memory and for the preclinical assessment of novel anxiolytic therapies.

Mechanism of Action
OL-135 exerts its effects by increasing the availability of the endocannabinoid anandamide

(AEA) in the brain. AEA acts as a retrograde messenger, primarily at cannabinoid type 1 (CB1)

receptors located on presynaptic terminals. This activation of CB1 receptors typically leads to a

reduction in the release of neurotransmitters, thereby modulating synaptic plasticity. The

disruption of contextual fear conditioning by OL-135 is thought to be mediated by the enhanced

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1677196?utm_src=pdf-interest
https://www.benchchem.com/product/b1677196?utm_src=pdf-body
https://www.benchchem.com/product/b1677196?utm_src=pdf-body
https://www.benchchem.com/product/b1677196?utm_src=pdf-body
https://www.benchchem.com/product/b1677196?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4877211/
https://www.benchchem.com/product/b1677196?utm_src=pdf-body
https://www.benchchem.com/product/b1677196?utm_src=pdf-body
https://www.benchchem.com/product/b1677196?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


AEA signaling in brain regions critical for processing contextual information and forming

associative memories, such as the hippocampus and prefrontal cortex.

Data Presentation
The following tables summarize the quantitative data from a key study investigating the effects

of OL-135 on contextual and auditory fear conditioning in rats.[1]

Table 1: Effect of Pre-Training Administration of OL-135 on Contextual Fear Conditioning

Treatment Group
(n)

Dose (mg/kg, i.p.)
Mean Freezing
Percentage (%) in
Context

Statistical
Significance (vs.
Vehicle)

Vehicle (12) 0 ~55 -

OL-135 (13) 5.6 ~35 p < 0.05

OL-135 (12) 10.0 ~30 p < 0.05

Data are approximated from graphical representations in Burman et al., 2016 and represent the

percentage of time spent freezing during the contextual fear memory test.

Table 2: Effect of Pre-Training Administration of OL-135 on Auditory-Cued Fear Conditioning

Treatment Group
(n)

Dose (mg/kg, i.p.)
Mean Freezing
Percentage (%) to
Auditory Cue

Statistical
Significance (vs.
Vehicle)

Vehicle (12) 0 ~60 -

OL-135 (13) 5.6 ~58 Not Significant

OL-135 (12) 10.0 ~55 Not Significant

Data are approximated from graphical representations in Burman et al., 2016 and represent the

percentage of time spent freezing during the presentation of the auditory cue in a novel

context.
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Table 3: Effect of Pre-Training Administration of OL-135 on Shock Reactivity

Treatment Group
(n)

Dose (mg/kg, i.p.)
Mean Shock
Reactivity
(Arbitrary Units)

Statistical
Significance (vs.
Vehicle)

Vehicle (12) 0
No significant

difference
-

OL-135 (13) 5.6
No significant

difference
Not Significant

OL-135 (12) 10.0
No significant

difference
Not Significant

As reported by Burman et al., 2016, there was no effect of drug dose on movement during the

shock.

Experimental Protocols
Protocol 1: Contextual Fear Conditioning in Rats
This protocol describes a standard procedure for inducing and assessing contextual fear

memory in rats, and for evaluating the effect of OL-135 on the acquisition of this memory.

Materials:

OL-135

Vehicle solution (e.g., 1:1:18 ethanol:cremophor:saline)

Fear conditioning apparatus (a chamber with a grid floor capable of delivering a mild

footshock)

Syringes and needles for intraperitoneal (i.p.) injection

Animal scale

Timers
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Video recording and analysis software for scoring freezing behavior (optional, but

recommended for accuracy)

Procedure:

Habituation (Day 1):

Gently handle each rat for 1-2 minutes.

Place each rat individually into the fear conditioning chamber for a 10-20 minute session

to allow for exploration and habituation to the context. No stimuli (shocks or tones) are

presented during this phase.

Return the rat to its home cage.

Drug Administration and Training (Day 2):

Prepare fresh solutions of OL-135 at the desired concentrations (e.g., 5.6 mg/kg and 10.0

mg/kg) and the vehicle control.

Weigh each rat to determine the correct injection volume.

Administer OL-135 or vehicle via i.p. injection 30 minutes prior to the training session.

Place the rat in the fear conditioning chamber.

Allow a 2-3 minute exploration period.

Deliver a series of mild footshocks (e.g., 3-5 shocks of 0.5-1.0 mA intensity for 1-2

seconds each). The inter-shock interval should be varied (e.g., 60-120 seconds) to prevent

predictability.

Leave the rat in the chamber for an additional 30-60 seconds after the final shock.

Return the rat to its home cage.

Contextual Fear Memory Test (Day 3):
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Place the rat back into the same fear conditioning chamber.

Record the rat's behavior for a 5-8 minute session. No shocks are delivered during this

test.

Quantify the amount of time the rat spends "freezing" (defined as the complete absence of

movement except for respiration). This can be done manually with a stopwatch or using

automated video analysis software.

Calculate the percentage of freezing time for each rat.
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Experimental Workflow for OL-135 in Contextual Fear Conditioning

Day 1: Habituation
(Exposure to Conditioning Chamber)

Day 2: Drug Administration & Training
(OL-135/Vehicle i.p. injection 30 min prior to training)

Training Session:
- 2-3 min exploration

- 3-5 footshocks (e.g., 0.7 mA, 2s)
- 30-60s post-shock period

Day 3: Contextual Fear Memory Test
(Re-exposure to the same chamber, no shock)

Behavioral Analysis
(Quantification of % Freezing Time)

Click to download full resolution via product page

Caption: Experimental workflow for assessing the effect of OL-135 on the acquisition of

contextual fear memory.
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Signaling Pathway of FAAH Inhibition by OL-135
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Synaptic Plasticity
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Logical Relationship: OL-135 and Fear Memory Modulation

OL-135 Administration
(Pre-Training)

FAAH Inhibition
No Effect on:

- Auditory Fear Memory
- Shock Reactivity

Increased Endogenous
Anandamide (AEA) Levels

Enhanced CB1 Receptor Signaling
in Hippocampus & Prefrontal Cortex

Disruption of Contextual
Fear Memory Acquisition

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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